Cas no 88072-91-7 (2,6-Octanedione, 7-methyl-5-nitro-)

• Product Name: 2,6-Octanedione, 7-methyl-5-nitro-
• CAS No: 88072-91-7
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 646193
• PubChem ID: 13130347
• Update Time: 2025-04-19

2,6-Octanedione, 7-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octanedione, 7-methyl-5-nitro-
• 7-methyl-5-nitrooctane-2,6-dione
• DTXSID00520677
• 88072-91-7

• Inchi： 1S/C9H15NO4/c1-6(2)9(12)8(10(13)14)5-4-7(3)11/h6,8H,4-5H2,1-3H3
• InChI Key： JGNJMYKPWRESLI-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C(CCC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80Ų